Cas no 16566-20-4 (Quinoxalin-5-amine)

Quinoxalin-5-amine is a heterocyclic aromatic compound featuring a quinoxaline core with an amine functional group at the 5-position. This structure imparts versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its electron-rich aromatic system and reactive amine group make it a valuable intermediate for constructing complex molecules, including biologically active compounds. The compound’s stability and compatibility with various reaction conditions enhance its utility in cross-coupling, condensation, and functionalization reactions. Quinoxalin-5-amine is also of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Quinoxalin-5-amine structure

Product Name:Quinoxalin-5-amine

CAS No:16566-20-4

MF:C₈H₇N₃

MW:145.161280870438

MDL:MFCD01684973

CID:151212

PubChem ID:85494

Update Time:2025-10-31

Quinoxalin-5-amine Chemical and Physical Properties

Names and Identifiers

- Quinoxalin-5-amine
- 2-Hydroxy-4,6-dimethylnicotinonitrile
- 2-hydroxy-4,6-dimethyl-nicotinonitrile
- 3-Cyano-4,6-dimethyl-2-hydroxypyridine
- 5-amino-quinoxalin
- 5-Aminoquinoxaline
- 5-Quinoxalinamine
- 5-Amino-chinoxalin
- 5-Amino-quinoxaline
- 5-Quinoxalinylamine
- Chinoxalin-5-ylamin
- quinoxalin-5-ylamine
- Quinoxaline,5-amino
- quinoxaline-5-ylamine
- Quinoxalin-5-amine, 5-Amino-1,4-benzodiazine
- Quinoxaline, 5-amino-
- SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SBB052000
- AB09749
- AB0080395
- Z2740003216
- 5-25-11-00128 (Beilstein Handbook Reference)
- BRN 0119350
- MFCD01684973
- Z1198157683
- AC-17658
- SCHEMBL825817
- InChI=1/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H
- A882384
- AKOS006278189
- 16566-20-4
- EN300-259973
- CS-0062621
- DTXSID90168002
- SY128202
- PS-3949
- AE-842/31875015
- MDL： MFCD01684973
- Inchi： 1S/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H2
- InChI Key： SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SMILES： N1C=CN=C2C=CC=C(C=12)N
- BRN： 0119350

Computed Properties

Exact Mass: 145.06400
Monoisotopic Mass: 145.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 51.8

Experimental Properties

Density: 1.292
Boiling Point: 323.7°C at 760 mmHg
Flash Point: 175.7°C
Refractive Index: 1.723
PSA: 51.80000
LogP: 1.79320

Quinoxalin-5-amine Security Information

Storage Condition：Sealed in dry,2-8°C

Quinoxalin-5-amine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinoxalin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	064977-250mg	5-Aminoquinoxaline	16566-20-4	97%	250mg	￡122.00	2022-03-01
Fluorochem	064977-1g	5-Aminoquinoxaline	16566-20-4	97%	1g	￡305.00	2022-03-01
Fluorochem	064977-5g	5-Aminoquinoxaline	16566-20-4	97%	5g	￡1067.00	2022-03-01
Alichem	A449038778-10g	Quinoxalin-5-amine	16566-20-4	95%	10g	1,165.23 USD	2021-06-15
Alichem	A449038778-25g	Quinoxalin-5-amine	16566-20-4	95%	25g	1,955.80 USD	2021-06-15
Alichem	A449038778-100g	Quinoxalin-5-amine	16566-20-4	95%	100g	4,083.45 USD	2021-06-15
Chemenu	CM109443-5g	Quinoxalin-5-amine	16566-20-4	95%	5g	$1010	2021-08-06
TRC	A064660-50mg	5-Aminoquinoxaline	16566-20-4		50mg	$ 135.00	2022-06-08
TRC	A064660-100mg	5-Aminoquinoxaline	16566-20-4		100mg	$ 220.00	2022-06-08
TRC	A064660-250mg	5-Aminoquinoxaline	16566-20-4		250mg	$ 435.00	2022-06-08

Quinoxalin-5-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:16566-20-4)Quinoxalin-5-amine

Order Number:A882384

Stock Status:in Stock

Quantity:250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:06

Price ($):210.0/523.0/1871.0

Email:sales@amadischem.com

Product Official Link

Quinoxalin-5-amine Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Distributions of carbon and nitrogen in the products from hydrothermal liquefaction of low-lipid microalgae

Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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